Cas no 122307-41-9 (4-Chloro-3-methoxy-2-methylpyridine N-oxide)

• Product Name: 4-Chloro-3-methoxy-2-methylpyridine N-oxide
• CAS No: 122307-41-9
• MF: C₇H₈ClNO₂
• MW: 173.596920967102
• MDL: MFCD03093995
• CID: 63588
• PubChem ID: 24878587
• Update Time: 2025-04-18

4-Chloro-3-methoxy-2-methylpyridine N-oxide Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-3-Methoxy-2-Methylpyridine N-Oxide
• 4-Chloro-3-methoxy-2-methylpyridine 1-oxide
• 4-chloro-3-methoxy-2-methyl-1-oxidopyridin-1-ium
• 2-Methyl-3-methoxy-4-chloropyridineN-oxide
• 4-Chloro-2-methyl-3-methoxypyridine N-oxide
• Intermediate of pantoprazole sodium
• 4-CHLORO-3-METHOXY-2-METHYLPYRIDINE N-OX
• 4-CHLORO-3-METHOXY-2-ETHYLPYRIDINE N-OXIDE
• 2-Methyl-3-methoxy-4-chloropyridine-N-oxide
• 4-CHLORO-2-METHYL-3-METHOXYPYRIDINE-N-OXIDE
• 2-METHYLPYRIDINE-3-METHOXY-4-CHLORO-N-OXIDE
• 4-Chloro-3-Methoxy-2-Methyl-Pyridine-1-Oxide
• 1-oxide -4-chloro-3-Methoxy-2-Methylpyridine
• 4-Chloro-3-methoxy-2-methylpyridineN-oxide
• 4-chloro-3-Methoxy-2-Methyl-1$l^{5}-pyridin-1-one
• Pyridine, 4-chloro-3-methoxy-2-methyl-, 1-oxide
• KSC497Q9T
• TWXMQDRFBLSXFN-UHFFFAOYSA-N
• OR9945
• FCH1122496
• TRA0024353
• ZB013351
• TL8000592
• 4-Chloro-3-methoxy-2-methylpyridine N-oxide, 97%
• F12227
• NS00004558
• SCHEMBL317432
• AC-8440
• SY018469
• 122307-41-9
• FT-0642982
• ZB1366
• Q-200452
• 4-Chloro-3-methoxy-2-methylpyridine1-oxide
• AS-10872
• AKOS015891516
• 2-methyl-3-methoxy-4-chloropyridine N-oxide
• MFCD03093995
• AMY37202
• DTXSID10408154
• 4-Chloro-2-methyl-3-methoxypyridine N-oxide; 4-Chloro-3-methoxy-2-methylpyridine N-oxide
• EC 602-491-2
• A804870
• C2402
• 4-chloro-3-methoxy-2-methylpyridin-1-ium-1-olate
• DB-041660
• 4-Chloro-3-methoxy-2-methylpyridine N-oxide

• MDL： MFCD03093995
• Inchi： 1S/C7H8ClNO2/c1-5-7(11-2)6(8)3-4-9(5)10/h3-4H,1-2H3
• InChI Key： TWXMQDRFBLSXFN-UHFFFAOYSA-N
• SMILES： ClC1C=C[N+](=C(C)C=1OC)[O-]

Computed Properties

• Exact Mass: 173.02400
• Monoisotopic Mass: 173.024
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 134
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0.9
• Topological Polar Surface Area: 34.7

Experimental Properties

• Color/Form: Solids
• Density: 1.25
• Melting Point: 98.0 to 102.0 deg-C
• Boiling Point: 346.2±37.0 °C at 760 mmHg
• Flash Point: 163.2±26.5 °C
• Refractive Index: 1.527
• PSA: 34.69000
• LogP: 2.08550
• Solubility: Not determined

4-Chloro-3-methoxy-2-methylpyridine N-oxide Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• Hazardous Material Identification：
• Safety Term：S26;S36
• Storage Condition：Store at room temperature
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alkyl aryl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Alkyl aryl ethers